(piperidin-2-yl)(pyridin-4-yl)methanol
Overview
Description
Piperidin-2-yl)(pyridin-4-yl)methanol, also known as 2-piperidin-4-yl-1-methanol, is an organic compound with the molecular formula C8H13NO. It is a colorless, water-soluble liquid with a sweet, pungent odor. The compound is used in a variety of scientific research applications, including as a reagent in organic synthesis and as a substrate in biochemical and physiological studies.
Scientific Research Applications
Piperidin-2-yl)(pyridin-4-yl)methanol is used in a variety of scientific research applications. It can be used as a reagent in organic synthesis, as a substrate in biochemical and physiological studies, and as a model compound in drug development. It has also been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.
Mechanism of Action
The mechanism of action of piperidin-2-yl)(pyridin-4-yl)methanol is not yet fully understood. However, it is believed to act as a substrate in biochemical and physiological studies. It is thought to interact with enzymes and other proteins, causing a change in their structure and activity. This can result in changes in the activity of the proteins and the pathways they are involved in.
Biochemical and Physiological Effects
The biochemical and physiological effects of piperidin-2-yl)(pyridin-4-yl)methanol are not yet fully understood. However, it has been shown to interact with enzymes and other proteins, resulting in changes in their activity and the pathways they are involved in. It has also been shown to have an effect on the metabolism of certain compounds, such as glucose and fatty acids.
Advantages and Limitations for Lab Experiments
Piperidin-2-yl)(pyridin-4-yl)methanol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also water-soluble and has a sweet, pungent odor. However, it can be toxic if ingested, and it can cause irritation to the skin and eyes.
Future Directions
There are several potential future directions for piperidin-2-yl)(pyridin-4-yl)methanol. Further research could focus on its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It could also be used in drug development studies, as a substrate for enzyme assays, or as a reagent in organic synthesis. Additionally, it could be used in the synthesis of other organic compounds, such as pharmaceuticals, agrochemicals, and dyes.
Synthesis Methods
Piperidin-2-yl)(pyridin-4-yl)methanol can be synthesized using a variety of methods. One method involves the reaction of piperidine and pyridine with formaldehyde in the presence of an acid catalyst. The reaction produces piperidin-2-yl)(pyridin-4-yl)methanol and other byproducts, which can be separated by distillation. Another method involves the reaction of piperidine and pyridine with acetic anhydride in the presence of a base catalyst. This method produces piperidin-2-yl)(pyridin-4-yl)methanol and other byproducts, which can be separated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '(piperidin-2-yl)(pyridin-4-yl)methanol' involves the reaction of piperidine and 4-pyridinecarboxaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "Piperidine", "4-pyridinecarboxaldehyde", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Add piperidine to a reaction flask", "Add 4-pyridinecarboxaldehyde to the reaction flask", "Add a reducing agent (e.g. sodium borohydride) to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to yield the desired product" ] } | |
CAS RN |
1338969-86-0 |
Product Name |
(piperidin-2-yl)(pyridin-4-yl)methanol |
Molecular Formula |
C11H16N2O |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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